(3-Fluoro-4-methylphenyl)-morpholin-4-ylmethanone

• IUPAC Name: (3-fluoro-4-methylphenyl)-morpholin-4-ylmethanone
• InChI: InChI=1S/C12H14FNO2/c1-9-2-3-10(8-11(9)13)12(15)14-4-6-16-7-5-14/h2-3,8H,4-7H2,1H3
• InChI Key: ARRQXVYRPZLHMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)N2CCOCC2)F
• Molecular Formula: C12H14FNO2
• Molecular Weight: 223.24 g/mol

Description

(3-Fluoro-4-methylphenyl)-morpholin-4-ylmethanone, also known as FMHM, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. FMHM belongs to the class of morpholinyl ketones, which are known for their diverse biological activities.

Scientific Research Applications

Synthesis and Chemical Applications

• The study of fluorine-substituted compounds like 2-Fluoro-4-bromobiphenyl showcases the challenges and innovations in the synthesis of fluoro-organic compounds, which are crucial in various chemical industries. The development of practical and cost-effective synthesis methods for such compounds is vital for manufacturing materials like flurbiprofen, highlighting the relevance of research in the synthesis of fluorine-substituted compounds (Qiu, Gu, Zhang, & Xu, 2009).

Chemosensor Development

• The compound 4-Methyl-2,6-diformylphenol (DFP), similar in structure to (3-Fluoro-4-methylphenyl)-morpholin-4-ylmethanone, has been used as a fluorophoric platform for the development of chemosensors. These chemosensors are capable of detecting a variety of analytes including metal ions and neutral molecules, showcasing the potential of fluorine-substituted compounds in the development of sensitive and selective detection systems (Roy, 2021).

Biological Applications

• The presence of the morpholine ring in various compounds, similar to (3-Fluoro-4-methylphenyl)-morpholin-4-ylmethanone, has been explored for diverse pharmacological activities. Recent studies have focused on the pharmacological profile of morpholine derivatives, highlighting the broad spectrum of activities these compounds can exhibit. This includes their application in the development of new therapeutic agents and in understanding their mechanism of action (Asif & Imran, 2019).

Diagnostic Imaging

• The study of kinetic modeling and the use of fluorine-substituted compounds in positron emission tomographic (PET) studies is essential. These studies assist in understanding the biodistribution and metabolism of compounds, which is crucial for diagnostic imaging in conditions such as cancer and neurological disorders. The development and optimization of PET imaging agents, including those with fluorine substitutions, are integral to advancing diagnostic imaging techniques (Huang et al., 1991).